Cas no 1220033-47-5 (2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride)

2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride is a synthetic organic compound featuring a unique azepanyl-substituted propanone backbone. Its structural characteristics, including the secondary amine and ketone functional groups, make it a versatile intermediate in pharmaceutical and chemical synthesis. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for the development of novel bioactive molecules, owing to its potential as a building block for heterocyclic frameworks. Its rigid yet flexible structure allows for selective modifications, enabling tailored applications in drug discovery and fine chemical production. Proper handling under controlled conditions is recommended due to its reactive nature.
2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride structure
1220033-47-5 structure
Product Name:2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride
CAS No:1220033-47-5
MF:C10H21ClN2O
MW:220.739541769028
CID:1077219
PubChem ID:56831863
Update Time:2025-06-11

2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride
    • 2-amino-1-(azepan-1-yl)-2-methylpropan-1-one;hydrochloride
    • VYB03347
    • 2-Amino-1-(1-azepanyl)-2-methyl-1-propanonehydrochloride
    • AKOS015848028
    • 2-amino-1-(azepan-1-yl)-2-methylpropan-1-one hydrochloride
    • 1220033-47-5
    • MDL: MFCD13562106
    • Inchi: 1S/C10H20N2O.ClH/c1-10(2,11)9(13)12-7-5-3-4-6-8-12;/h3-8,11H2,1-2H3;1H
    • InChI Key: YCGPUWVHNZCSHG-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(C)(C)N)N1CCCCCC1

Computed Properties

  • Exact Mass: 220.1342410g/mol
  • Monoisotopic Mass: 220.1342410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų

2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride Pricemore >>

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Additional information on 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride

Research Brief on 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride (CAS: 1220033-47-5)

2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride (CAS: 1220033-47-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential pharmacological applications. The presence of both amino and azepanyl groups in its structure suggests its utility as a building block or intermediate in the synthesis of more complex bioactive molecules. Recent literature highlights its role in the development of novel therapeutic agents targeting neurological and psychiatric disorders.

Recent studies have focused on the synthesis and characterization of 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride, with particular emphasis on its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies are critical for ensuring the reproducibility and reliability of its use in further pharmacological research. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets, providing insights into its potential mechanisms of action.

In the context of drug development, 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride has been investigated as a precursor for the synthesis of compounds with potential central nervous system (CNS) activity. Preliminary in vitro studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest its potential applicability in the treatment of conditions such as depression, anxiety, and schizophrenia. However, further in vivo studies are required to validate these effects and assess its safety profile.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been explored in recent research. Early data indicate moderate bioavailability and a favorable metabolic stability profile, which are promising for its development as a drug candidate. Researchers have also investigated its potential interactions with cytochrome P450 enzymes, which are crucial for understanding its potential drug-drug interactions and optimizing dosing regimens in future clinical trials.

Despite the promising findings, challenges remain in the development of 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through systematic preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its translation from the laboratory to clinical applications. Future research directions may include the design of derivatives with improved pharmacological properties and the exploration of its therapeutic potential in other disease areas.

In conclusion, 2-Amino-1-(1-azepanyl)-2-methyl-1-propanone hydrochloride represents a promising compound in the field of medicinal chemistry, with potential applications in CNS drug development. Continued research efforts are needed to fully elucidate its pharmacological profile and therapeutic potential. This research brief underscores the importance of interdisciplinary collaboration and advanced analytical techniques in advancing our understanding of this compound and its derivatives.

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